Cas no 338963-14-7 (3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid)

• Product Name: 3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid
• CAS No: 338963-14-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD01316056
• CID: 2113256
• Update Time: 2025-05-25

3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-(1H-pyrrol-1-yl)butanoic acid
• 3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid

• MDL： MFCD01316056
• Inchi： 1S/C10H15NO2/c1-10(2,3)8(9(12)13)11-6-4-5-7-11/h4-8H,1-3H3,(H,12,13)
• InChI Key： RALVPYYBKMOWSL-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C)N1C=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid

3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid (CAS No. 338963-14-7): A Comprehensive Overview

3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid (CAS No. 338963-14-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrrole ring and butanoic acid backbone, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, combining hydrophobic and hydrogen-bonding functionalities, makes it a valuable building block for researchers exploring novel drug candidates and functional materials.

The chemical name 3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid may seem complex, but its significance lies in its structural modularity. The pyrrole ring, a five-membered heterocycle, is a common motif in pharmaceuticals and natural products, contributing to its widespread utility. Recent studies highlight its potential in drug discovery, particularly in targeting enzyme inhibitors and receptor modulators. For instance, derivatives of this compound have shown promise in anti-inflammatory and antimicrobial applications, aligning with the growing demand for new therapeutic agents.

In the context of green chemistry, 3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid is also being explored for its eco-friendly synthesis routes. Researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact, a topic highly relevant to today’s sustainability-driven industries. This aligns with the increasing popularity of search terms like "green synthesis of heterocycles" and "sustainable chemical intermediates," reflecting broader societal concerns about environmental responsibility.

From a commercial perspective, the compound’s CAS No. 338963-14-7 is frequently searched in databases by chemical suppliers and R&D professionals. Its applications extend to agrochemicals, where it acts as a precursor for crop protection agents, addressing global challenges like food security and pest resistance. The rise of precision agriculture has further amplified interest in such specialized chemicals, as evidenced by trending queries like "advanced agrochemical intermediates".

Analytical techniques for characterizing 3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid include NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research and industrial use. The compound’s stability under various conditions makes it suitable for long-term storage and scaled-up production, key factors for manufacturers and laboratories.

In summary, 3,3-Dimethyl-2-(1H-pyrrol-1-yl)butanoic acid (CAS No. 338963-14-7) is a multifaceted compound with growing relevance in life sciences and industrial chemistry. Its structural uniqueness, coupled with emerging applications in sustainable chemistry and drug development, positions it as a compound of enduring interest. As research continues, its role in addressing global health and environmental challenges will likely expand, making it a staple in the toolkit of modern chemists.